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Compound of Interest

Compound Name:
Allyltriphenylphosphonium

bromide

Cat. No.: B072289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for

Allyltriphenylphosphonium bromide (CAS No. 1560-54-9), a common reagent in organic

synthesis. The information is compiled and presented to meet the needs of laboratory

professionals, with a focus on quantitative data, experimental context, and clear visual

representations of key concepts.
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Identifier Value

Chemical Name Allyltriphenylphosphonium bromide

Synonyms

2-Propenyltriphenylphosphonium bromide,

Phosphonium, triphenyl-2-propenyl-, bromide[1]

[2]

CAS Number 1560-54-9[1][2]

Molecular Formula C₂₁H₂₀BrP[1][2]

Molecular Weight 383.26 g/mol [2]

Chemical Structure

Physicochemical Properties
The following table summarizes the key physicochemical properties of

Allyltriphenylphosphonium bromide.
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Property Value

Physical State Solid, powder[2]

Color White[3]

Odor Odorless[3]

Melting Point 222-225 °C (lit.)[2][4]

Water Solubility Decomposes[4]

Stability
Stable under normal conditions; moisture

sensitive[3]

Toxicological Data
The toxicological properties of Allyltriphenylphosphonium bromide have not been fully

investigated. The available acute toxicity data is presented below.

Test Species Route Value

LD50 Mouse Intravenous 22 mg/kg[4]

Note: No data is currently available for oral or dermal LD50 values.

Hazard Identification and GHS Classification
Allyltriphenylphosphonium bromide is classified as a hazardous substance. The GHS

classification is as follows:

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation[5]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[5]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[5]
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Signal Word: Warning[3]

Hazard Pictogram:

alt text

Experimental Protocols
This section outlines the general methodologies for determining the key physicochemical and

toxicological properties cited in this guide.

Melting Point Determination (Based on OECD Guideline
102)
The melting point of Allyltriphenylphosphonium bromide is determined using the capillary

method as outlined in OECD Guideline 102.[6][7]

Sample Preparation: A small amount of the dry, powdered substance is packed into a

capillary tube.

Apparatus: A calibrated melting point apparatus with a heating block and a thermometer is

used.

Procedure: The capillary tube is placed in the heating block, and the temperature is raised at

a slow, controlled rate.

Observation: The temperature at which the substance is observed to melt is recorded as the

melting point.

Water Solubility (General Method based on OECD
Guideline 105)
Given that Allyltriphenylphosphonium bromide decomposes in water, a precise water

solubility value is not applicable. The observation of decomposition is typically made using a

method similar to the flask method described in OECD Guideline 105.[8][9][10]

Procedure: A specified amount of the substance is added to a known volume of distilled

water in a flask.
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Equilibration: The mixture is agitated at a constant temperature for a defined period.

Observation: The physical and chemical changes in the substance and the solution are

observed. For Allyltriphenylphosphonium bromide, this would involve noting the

decomposition of the solid.

Acute Intravenous Toxicity (General Methodology)
The reported LD50 value was likely determined using a method consistent with general

principles of acute toxicity testing, such as those that inform the development of OECD

guidelines (e.g., OECD 420, 423, 425 for oral toxicity).[11][12][13][14] A general protocol for an

intravenous study would involve:

Animal Model: A group of mice is selected for the study.

Dose Preparation: The test substance is dissolved or suspended in a suitable vehicle for

injection.

Administration: A single dose of the substance is administered to each animal via

intravenous injection.

Observation: The animals are observed for a specified period (typically 14 days) for signs of

toxicity and mortality.

LD50 Calculation: The dose that is lethal to 50% of the test population is calculated using

appropriate statistical methods.

Visualizations
Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of

Allyltriphenylphosphonium bromide in a laboratory setting.
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Safe Handling Workflow for Allyltriphenylphosphonium Bromide

Preparation
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Caption: Workflow for the safe handling of Allyltriphenylphosphonium bromide.
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Wittig Reaction Pathway
Allyltriphenylphosphonium bromide is a precursor to a Wittig reagent, which is used to

convert aldehydes and ketones into alkenes. The general mechanism is illustrated below.

Generalized Wittig Reaction Mechanism

Allyltriphenylphosphonium
Bromide

Phosphonium Ylide
(Wittig Reagent)

+ Base

Strong Base
(e.g., n-BuLi)

Oxaphosphetane
Intermediate

+ Carbonyl

Aldehyde or Ketone

Alkene Product Triphenylphosphine
Oxide

Click to download full resolution via product page

Caption: The reaction pathway of the Wittig olefination.

Safe Handling and Storage Procedures
Engineering Controls
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Work in a well-ventilated area.[15]

Use a chemical fume hood for operations that may generate dust or aerosols.

Ensure eyewash stations and safety showers are readily accessible.[15]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[2]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a

NIOSH-approved respirator for dusts.[2]

Handling
Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust.[15]

Wash hands thoroughly after handling.[15]

Keep away from incompatible materials such as strong oxidizing agents.[15]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

The substance is moisture-sensitive; store accordingly.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

[15]

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.[15]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[15]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[15]

Spill and Disposal Procedures
Spill Response

Evacuate personnel from the area.

Wear appropriate PPE.

Sweep up the spilled solid, avoiding dust generation, and place it in a suitable, closed

container for disposal.

Clean the spill area with soap and water.

Waste Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

This technical guide is intended to provide comprehensive safety information for

Allyltriphenylphosphonium bromide. It is essential to always consult the specific Safety Data

Sheet (SDS) provided by the supplier before handling any chemical and to be fully trained in

laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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